Cas no 21266-88-6 (heptane, 2,3-dibromo-)

• Product Name: heptane, 2,3-dibromo-
• CAS No: 21266-88-6
• MF: C₇H₁₄Br₂
• MW: 257.994060993195
• CID: 1399753
• PubChem ID: 12835653
• Update Time: 2025-04-20

heptane, 2,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• heptane, 2,3-dibromo-
• 2,3-Dibromoheptane
• LogP
• 21266-88-6
• DTXSID50511075
• SCHEMBL7872060
• 2,3-Dibromheptan

• Inchi： 1S/C7H14Br2/c1-3-4-5-7(9)6(2)8/h6-7H,3-5H2,1-2H3
• InChI Key： JEFHWRMJALOCDT-UHFFFAOYSA-N
• SMILES： BrC(C(C)Br)CCCC

Computed Properties

• Exact Mass: 255.94622
• Monoisotopic Mass: 255.94623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.507
• Boiling Point: 221.814°C at 760 mmHg
• Flash Point: 92.513°C
• Refractive Index: 1.494
• PSA: 0